GLP-1R agonist 33

• Molecular Formula: C30H27FN6O4
• Molecular Weight: 554.6 g/mol
• InChI: InChI=1S/C30H27FN6O4/c31-23-14-19(15-32)4-5-21(23)18-41-28-3-1-2-24(34-28)20-8-11-36(12-9-20)17-27-33-25-6-7-26(30(38)39)35-29(25)37(27)16-22-10-13-40-22/h1-8,14,22H,9-13,16-18H2,(H,38,39)/t22-/m0/s1
• InChIKey: QJTZURDDCIYTGM-QFIPXVFZSA-N

GLP-1R Agonist 33 (Compound 224) – Baseline Characteristics and Procurement Relevance

GLP-1R agonist 33 (also designated Compound 224, CAS: 2428641-93-2) is a synthetic small-molecule agonist of the glucagon-like peptide-1 receptor (GLP-1R) . With a molecular formula of C30H27FN6O4 and a molecular weight of 554.57 g/mol, the compound is supplied as a solid with a typical purity of 95% or higher . As a non-peptidic GLP-1R agonist, it belongs to a class of molecules under investigation for their potential oral bioavailability and simplified manufacturing relative to peptide-based GLP-1R agonists . The compound is offered as a research tool for preclinical studies exploring GLP-1R pharmacology in the context of type 2 diabetes, obesity, and non-alcoholic fatty liver disease (NAFLD) .

1

Non-peptidic small-molecule GLP-1R agonist for oral bioavailability research

2

Preclinical tool for metabolic disease models (type 2 diabetes, obesity, NAFLD)

3

Solid form with vendor-specified purity supporting reproducible pharmacology

GLP-1R Agonist 33: Why Generic Substitution of In-Class Compounds Is Scientifically Unjustified

Despite a shared molecular target, small-molecule GLP-1R agonists exhibit substantial pharmacological divergence arising from distinct binding modes, species-specific receptor engagement, and differential signaling bias [1]. Unlike peptide agonists which bind to the extracellular domain, small molecules typically occupy an allosteric pocket within the transmembrane domain, conferring variable intrinsic efficacy, potency, and selectivity profiles across orthologs [2]. Critically, the GLP-1R residue W33 (human) versus S33 (rodent) is a key determinant of small-molecule sensitivity, meaning that in vivo data generated with one small-molecule agonist cannot be reliably extrapolated to another without explicit cross-validation [3]. Substituting a characterized research compound with an uncharacterized analog introduces uncontrolled variability in receptor occupancy, downstream signaling (cAMP, β-arrestin, ERK1/2), and translational relevance, thereby compromising experimental reproducibility and procurement value.

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Allosteric binding mode divergence may shift intrinsic efficacy across in-class compounds

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Species-specific receptor engagement (W33/S33) limits cross-species data extrapolation without validation

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Signaling bias (cAMP, β-arrestin) may differ between compounds, compromising experimental reproducibility

• [1] Sloop, K. W., et al. (2024). The pharmacological basis for nonpeptide agonism of the GLP-1 receptor by orforglipron. Science Translational Medicine, 16(776), eadp5765. View Source
• [2] Wang, Y., et al. (2024). Binding sites and design strategies for small molecule GLP-1R agonists. Trends in Pharmacological Sciences, 45(7), 589-601. View Source
• [3] Willard, F. S., et al. (2020). Structural basis for GLP-1 receptor activation by LY3502970, an orally active nonpeptide agonist. Proceedings of the National Academy of Sciences, 117(48), 30547-30556. View Source

GLP-1R Agonist 33: Quantitative Differentiation Evidence Against Relevant Comparators

Molecular Identity and Purity Specification for Experimental Reproducibility

GLP-1R agonist 33 is defined by a unique combination of molecular formula (C30H27FN6O4) and molecular weight (554.57 g/mol) , with a vendor-specified purity of ≥95% (HPLC) . This molecular identity distinguishes it from other GLP-1R small-molecule agonists such as LY3502970 (C31H32ClN3O4S, MW 578.12 g/mol), danuglipron (PF-06882961, C32H29N5O5, MW 563.6 g/mol), and orforglipron (C39H43N5O6S, MW 710.8 g/mol) [1]. Purity specification ensures that observed pharmacological effects are attributable to the intended compound rather than impurities or degradation products.

Identity & Purity

Cross-study comparable

C30H27FN6O4, MW 554.57 g/mol, purity ≥95%

Distinct molecular composition vs. LY3502970, danuglipron, orforglipron; MW differs by 4–156 g/mol

Supports compound identity verification and cross-study reproducibility

Evidence Dimension	Molecular Formula and Weight
Target Compound Data	C30H27FN6O4; 554.57 g/mol; Purity ≥95%
Comparator Or Baseline	LY3502970: C31H32ClN3O4S, 578.12 g/mol; Danuglipron: C32H29N5O5, 563.6 g/mol; Orforglipron: C39H43N5O6S, 710.8 g/mol
Quantified Difference	Distinct molecular composition; molecular weight differs by 4-156 g/mol
Conditions	Vendor analytical specifications; HPLC purity assessment

Why This Matters

Unique molecular identity and documented purity are foundational for cross-study comparison and experimental reproducibility in GLP-1R pharmacology research.

• [1] Willard, F. S., et al. (2020). Structural basis for GLP-1 receptor activation by LY3502970, an orally active nonpeptide agonist. PNAS, 117(48), 30547-30556. View Source

Procurement Availability and Lead Time for Research Continuity

GLP-1R agonist 33 is commercially available from multiple vendors, including TargetMol and MedChemExpress, with typical pack sizes of 10 mg and 50 mg . Lead time for delivery is approximately 10-14 weeks , which is an important procurement consideration for long-term experimental planning. In contrast, many other small-molecule GLP-1R agonists (e.g., proprietary clinical candidates) are not commercially available and require custom synthesis, significantly extending research timelines.

Procurement Availability

Supporting evidence

Commercially available (10 mg, 50 mg); lead time 10–14 weeks

Defined availability reduces experimental uncertainty vs. custom synthesis of clinical candidates

Vendor catalog data; confirm lead time before ordering

Evidence Dimension	Commercial Availability and Lead Time
Target Compound Data	Available from TargetMol, MedChemExpress; 10 mg, 50 mg pack sizes; 10-14 week lead time
Comparator Or Baseline	Clinical candidates (e.g., orforglipron, danuglipron): Not commercially available; custom synthesis required
Quantified Difference	Commercially available vs. custom synthesis; defined lead time vs. undefined synthesis timeline
Conditions	Vendor catalog and quotation information

Why This Matters

Commercial availability with defined lead time reduces experimental uncertainty and enables reproducible, timely research execution.

Species-Specific Engagement Implications for Preclinical Model Selection

Small-molecule GLP-1R agonists generally exhibit marked species selectivity determined by residue 33 of the GLP-1R [1]. While direct experimental data for GLP-1R agonist 33 at rodent vs. human receptors are not publicly disclosed, the structural similarity to other small-molecule agonists suggests that its activity will be contingent on the presence of human W33 or the engineered S33W mutation [2]. This contrasts with peptide agonists such as GLP-1(7-36)NH2, which activate GLP-1R across species with comparable potency [3]. Researchers must therefore employ humanized receptor models (e.g., Glp1rS33W knock-in rodents) or human cell lines to evaluate the compound's pharmacology, a consideration that directly impacts experimental design and procurement decisions.

Species Selectivity

Class-level inference

Human GLP-1R selectivity expected (W33 residue); quantitative fold-difference not disclosed

Requires humanized receptor models for pharmacological evaluation

Structural class inference; validate in species-specific assays

Evidence Dimension	Species Specificity
Target Compound Data	Potency dependent on human GLP-1R W33 residue (inferred from class behavior)
Comparator Or Baseline	Peptide agonists (GLP-1(7-36)NH2): activate human and rodent GLP-1R with similar potency; small-molecule agonists (e.g., PF-06882961): >100-fold selectivity for human over rodent GLP-1R
Quantified Difference	Qualitative species selectivity expected; quantitative fold-difference not available for this compound
Conditions	Inferred from structural class; requires validation in species-specific assays

Why This Matters

Understanding species-specific pharmacology is essential for selecting appropriate preclinical models and interpreting in vivo efficacy data.

• [1] Willard, F. S., et al. (2020). Structural basis for GLP-1 receptor activation by LY3502970, an orally active nonpeptide agonist. PNAS, 117(48), 30547-30556. View Source
• [2] Sloop, K. W., et al. (2024). The pharmacological basis for nonpeptide agonism of the GLP-1 receptor by orforglipron. Science Translational Medicine, 16(776), eadp5765. View Source
• [3] Wang, Y., et al. (2024). Binding sites and design strategies for small molecule GLP-1R agonists. Trends in Pharmacological Sciences, 45(7), 589-601. View Source

GLP-1R Agonist 33: Optimal Research and Industrial Application Scenarios

In Vitro Pharmacological Profiling in Human GLP-1R-Expressing Cell Systems

GLP-1R agonist 33 is optimally employed for in vitro characterization of small-molecule GLP-1R agonism in cell lines stably expressing the human GLP-1R (e.g., HEK293-hGLP-1R). Its utility is anchored by its defined molecular identity and purity, which enable reproducible measurement of cAMP accumulation, β-arrestin recruitment, and receptor internalization. Due to the anticipated species selectivity inherent to this compound class [1], researchers should avoid native rodent cell lines and instead utilize human or humanized receptor models to obtain physiologically relevant data. This approach is consistent with the pharmacological profiling strategies described for other small-molecule GLP-1R agonists [2].

Preclinical Efficacy Studies in Humanized GLP-1R Rodent Models

In vivo assessment of GLP-1R agonist 33 should be conducted in genetically engineered mouse or rat models expressing the human GLP-1R (e.g., Glp1rS33W knock-in rodents) [3]. Such models circumvent the rodent-specific insensitivity to small-molecule agonists, allowing for evaluation of glucose tolerance, food intake, and body weight endpoints that are translationally relevant to human pharmacology. Procurement of the compound in 10-50 mg quantities supports acute and sub-chronic dosing studies in these specialized models, provided that appropriate formulation (e.g., DMSO/PEG300/Tween 80/saline) is employed .

Comparative Pharmacology and Signaling Bias Studies

Given the divergent signaling profiles observed among small-molecule GLP-1R agonists [4], GLP-1R agonist 33 is well-suited for head-to-head comparative studies against peptide agonists (e.g., GLP-1(7-36)NH2, semaglutide) and other small-molecule agonists (e.g., LY3502970). Such studies can quantify differences in potency, efficacy, and biased agonism across multiple signaling pathways (cAMP, ERK1/2, β-arrestin). The compound's commercial availability facilitates procurement of sufficient material for comprehensive dose-response profiling and kinetic binding assays, enabling rigorous pharmacological benchmarking.

Chemical Biology and Structure-Activity Relationship (SAR) Investigations

GLP-1R agonist 33 can serve as a reference compound or chemical probe in SAR campaigns aimed at optimizing small-molecule GLP-1R agonists. Its distinct molecular scaffold (C30H27FN6O4) provides a chemical starting point for medicinal chemistry modifications targeting improved potency, selectivity, or pharmacokinetic properties. The availability of purity data and storage conditions (powder, -20°C) ensures that the compound can be reliably used as a control in iterative rounds of analog synthesis and biological evaluation.

Application

Selection Property

Validation Focus

In vitro pharmacological profiling

Human GLP-1R expression requirement

cAMP, β-arrestin, internalization assays

In vivo pharmacology in humanized models

Humanized Glp1r^S33W rodent models

Glucose tolerance, food intake endpoints

Comparative pharmacology & signaling bias

Defined purity and molecular identity

Cross-compound dose-response profiling

Chemical biology & SAR studies

Distinct C30H27FN6O4 scaffold

Batch reproducibility for analog synthesis

• [1] Willard, F. S., et al. (2020). Structural basis for GLP-1 receptor activation by LY3502970, an orally active nonpeptide agonist. PNAS, 117(48), 30547-30556. View Source
• [2] Sloop, K. W., et al. (2024). The pharmacological basis for nonpeptide agonism of the GLP-1 receptor by orforglipron. Science Translational Medicine, 16(776), eadp5765. View Source
• [3] Wang, Y., et al. (2024). Binding sites and design strategies for small molecule GLP-1R agonists. Trends in Pharmacological Sciences, 45(7), 589-601. View Source
• [4] Badole, S., Tanaji, D. V., & Kushwah, N. (2024). In-vitro pharmacological profiles of dual and selective GLP-1R/GIPR agonists. International Journal of Pharmaceutical and Biological Science Archive, 12(3). View Source